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Compound of Interest

Compound Name:
2,4-Dimethyl-2'-

methoxybenzophenone

CAS No.: 750633-50-2

Cat. No.: B1323927

Get Quote

Executive Summary & Chemical Profile
2,4-Dimethyl-2'-methoxybenzophenone (CAS: 750633-50-2) acts primarily as a Type II

photoinitiator and a sterically hindered UV-absorbing chromophore. Unlike its 2-hydroxy

analogs, which dissipate UV energy via tautomerization (used in sunscreens), this molecule

retains excitation energy to facilitate hydrogen abstraction or radical formation, making it

valuable in photopolymerization and photoaffinity labeling.
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Property Detail

IUPAC Name
(2,4-dimethylphenyl)-(2-

methoxyphenyl)methanone

CAS Number 750633-50-2

Molecular Formula C₁₆H₁₆O₂

Molecular Weight 240.30 g/mol

Key Structural Feature

Doubly Ortho-Substituted: The 2-methyl (Ring

A) and 2'-methoxy (Ring B) groups create

significant steric strain, forcing the phenyl rings

out of the carbonyl plane.[1]

Theoretical Basis: The "Ortho-Effect" & Electronic
Transitions
To interpret the spectrum of this specific isomer, one must account for Steric Inhibition of

Resonance. Standard benzophenones exhibit two primary transitions:

(K-band): Typically intense, found ~250 nm.

(R-band): Weak, forbidden transition found ~320–340 nm (responsible for photoinitiation).

In 2,4-Dimethyl-2'-methoxybenzophenone, the bulky groups at the 2 and 2' positions prevent

the phenyl rings from achieving planarity with the carbonyl group.

Hypochromic Effect (Intensity Loss): The lack of planarity disrupts the conjugation across the

molecule, significantly reducing the molar absorptivity (

) of the

band compared to unsubstituted benzophenone.

Hypsochromic Shift (Blue Shift): The

band may shift to lower wavelengths due to the reduced effective conjugation length.
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Preservation: The carbonyl-centered

transition remains but is sensitive to solvent polarity (solvatochromism).

Mechanism of Action (Photoinitiation)
This molecule operates via a triplet-state mechanism. Upon UV absorption, it undergoes

Intersystem Crossing (ISC) to a reactive triplet state (

), which then abstracts a hydrogen from a donor (e.g., an amine or solvent).
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Figure 1: Photoexcitation pathway. The steric twist enhances ISC yield by reducing competitive

fluorescence.

Experimental Protocol: UV-Vis Characterization
This protocol ensures reproducible spectral data, accounting for the low solubility and

solvatochromic nature of substituted benzophenones.

Materials & Reagents[2][3][4][5][6][7][8][9]
Analyte: 2,4-Dimethyl-2'-methoxybenzophenone (>98% purity).

Solvents:

Acetonitrile (ACN): HPLC Grade (Cutoff <190 nm). Preferred for resolving fine structure.[2]

Ethanol (EtOH):[3][4] Absolute.[2] Used to observe H-bonding shifts (Blue shift of

).
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Cyclohexane:[4] Non-polar reference.[2]

Step-by-Step Methodology
Stock Solution Preparation (

M):

Weigh 24.03 mg of analyte into a 100 mL volumetric flask.

Dissolve in Acetonitrile (sonicate for 5 mins to overcome lattice energy).

Make up to volume.[2]

Working Standards (

to

M):

Prepare serial dilutions:

.

Note: The

band is weak (

); higher concentrations (

M) may be needed to visualize the ~330 nm peak, while

M is required for the intense

band to avoid detector saturation.

Instrument Parameters:

Scan Range: 200 nm – 450 nm.

Path Length: 1.0 cm (Quartz Cuvette).
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Baseline: Solvent blank subtraction required.[2]

Scan Speed: Medium (too fast smooths out vibrational fine structure).

Data Processing
Calculate Molar Absorptivity (

) using the Beer-Lambert Law:

Where

is absorbance,

is concentration (M), and

is path length (cm).

Spectral Analysis & Results
The following table summarizes the expected spectral features based on the auxiliary effects of

the methyl and methoxy groups combined with the steric ortho-effect.

Predicted Spectral Bands (in Acetonitrile)
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Band Assignment
Wavelength (

)

Molar Absorptivity (

)
Characteristics

E-Band (Benzenoid) ~205 - 210 nm > 20,000

Aromatic ring

transitions. Often

noisy due to solvent

cutoff.

K-Band (

)
245 - 255 nm ~8,000 - 12,000

Hypochromic:

Intensity is

significantly lower

than unsubstituted BP

(

) due to ring twisting.

B-Band (Benzenoid) ~280 - 290 nm ~2,000 - 4,000

Shoulder peak;

enhanced by the

auxochromic 2'-

methoxy group (Red

shift).

R-Band (

)
325 - 335 nm ~150 - 300

Crucial for

Photoinitiation. Weak,

broad band. Shifts

Blue in polar solvents

(e.g., Ethanol).

Solvatochromic Shift (QC Check)
To validate the identity of the

band, compare spectra in Cyclohexane vs. Ethanol.

Cyclohexane: Peak at ~335 nm.

Ethanol: Peak shifts to ~325 nm (Blue shift).

Reasoning: Polar solvents stabilize the ground state
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electrons (via H-bonding or dipole interaction) more than the excited

state, increasing the energy gap.

Applications & Strategic Utility
Photoaffinity Labeling (Drug Discovery)
Researchers use benzophenone derivatives to map drug-binding sites on proteins. This

specific isomer is valuable because:

Steric Bulk: It offers a different spatial profile than standard benzophenone, potentially fitting

specific hydrophobic pockets.

Activation Wavelength: It can be activated at 350-365 nm (tail of the R-band), avoiding

damage to biological samples (which occurs <300 nm).

UV Curing (Materials Science)
As a Type II initiator, it is resistant to thermal polymerization (high shelf stability) but reactive

under UV. The 2'-methoxy group prevents the "internal filter" effect seen in hydroxy-

benzophenones, ensuring the molecule initiates radicals rather than just absorbing heat.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control Workflow
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Figure 2: Routine QC workflow for verifying photoinitiator activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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